Cas no 883899-07-8 (Benzonitrile,2-bromo-6-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-)

• Product Name: Benzonitrile,2-bromo-6-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-
• CAS No: 883899-07-8
• MF: C₁₂H₁₃BBrNO₂
• MW: 293.952122449875
• CID: 710459
• PubChem ID: 11493071
• Update Time: 2025-04-19

Benzonitrile,2-bromo-6-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile,2-bromo-6-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)-
• 2-bromo-6-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)benzonitrile
• 3-BROMO-2-CYANOPHENYLBORONIC ACID NEOPENTYL GLYCOL ESTER
• 3-Bromo-2-cyanobenzeneboronic acid neopentyl glycol ester
• C-1916
• OR3246
• MFCD08669549
• 883899-07-8
• DTXSID10467544
• F87517
• AB45898
• 2-Bromo-6-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)benzonitrile
• HS-3008

• Inchi： 1S/C12H13BBrNO2/c1-12(2)7-16-13(17-8-12)10-4-3-5-11(14)9(10)6-15/h3-5H,7-8H2,1-2H3
• InChI Key： CULSSICMSNLRST-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(B2OCC(C)(C)CO2)=C1C#N

Computed Properties

• Exact Mass: 293.02200
• Monoisotopic Mass: 293.02227g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 42.2Ų

Experimental Properties

• PSA: 42.25000
• LogP: 2.08898

Benzonitrile,2-bromo-6-(5,5-dimethyl-1,3,2-dioxaborinan-2-yl)- Security Information

• Hazardous Material Identification：